Cas no 2223778-01-4 (2-cyano-N-[(oxan-4-yl)(phenyl)methyl]pyridine-3-sulfonamide)

2-Cyano-N-[(oxan-4-yl)(phenyl)methyl]pyridine-3-sulfonamide is a specialized sulfonamide derivative featuring a pyridine core functionalized with a cyano group at the 2-position and a sulfonamide linkage to a tetrahydropyran-substituted benzylic moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate or bioactive scaffold. The presence of the sulfonamide group enhances binding affinity to biological targets, while the tetrahydropyran and phenyl substituents contribute to improved solubility and metabolic stability. Its structural complexity allows for further derivatization, making it valuable in the development of novel therapeutic agents or enzyme inhibitors. Suitable for controlled laboratory use under standard safety protocols.
2-cyano-N-[(oxan-4-yl)(phenyl)methyl]pyridine-3-sulfonamide structure
2223778-01-4 structure
Product Name:2-cyano-N-[(oxan-4-yl)(phenyl)methyl]pyridine-3-sulfonamide
CAS No:2223778-01-4
MF:C18H19N3O3S
MW:357.42676281929
CID:5410150
PubChem ID:137854130
Update Time:2025-06-14

2-cyano-N-[(oxan-4-yl)(phenyl)methyl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-Cyano-N-[phenyl(tetrahydro-2H-pyran-4-yl)methyl]-3-pyridinesulfonamide
    • Z1864005736
    • 2-cyano-N-[(oxan-4-yl)(phenyl)methyl]pyridine-3-sulfonamide
    • EN300-26606732
    • 2223778-01-4
    • Inchi: 1S/C18H19N3O3S/c19-13-16-17(7-4-10-20-16)25(22,23)21-18(14-5-2-1-3-6-14)15-8-11-24-12-9-15/h1-7,10,15,18,21H,8-9,11-12H2
    • InChI Key: ZACULJWRKXTGCZ-UHFFFAOYSA-N
    • SMILES: S(C1C(C#N)=NC=CC=1)(NC(C1C=CC=CC=1)C1CCOCC1)(=O)=O

Computed Properties

  • Exact Mass: 357.11471265g/mol
  • Monoisotopic Mass: 357.11471265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 568
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 589.1±60.0 °C(Predicted)
  • pka: 8.80±0.50(Predicted)

2-cyano-N-[(oxan-4-yl)(phenyl)methyl]pyridine-3-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26606732-0.05g
2-cyano-N-[(oxan-4-yl)(phenyl)methyl]pyridine-3-sulfonamide
2223778-01-4 95.0%
0.05g
$212.0 2025-03-20

Additional information on 2-cyano-N-[(oxan-4-yl)(phenyl)methyl]pyridine-3-sulfonamide

Comprehensive Analysis of 2-cyano-N-[(oxan-4-yl)(phenyl)methyl]pyridine-3-sulfonamide (CAS No. 2223778-01-4)

The compound 2-cyano-N-[(oxan-4-yl)(phenyl)methyl]pyridine-3-sulfonamide (CAS No. 2223778-01-4) is a highly specialized sulfonamide derivative with a unique molecular structure. Its chemical name reflects the presence of a pyridine ring, a cyano group, and a sulfonamide moiety, which are critical for its potential applications in pharmaceutical and agrochemical research. The compound's oxan-4-yl and phenyl substituents further enhance its versatility, making it a subject of interest in modern drug discovery and material science.

In recent years, the demand for sulfonamide-based compounds has surged due to their broad-spectrum biological activities. Researchers are particularly intrigued by the 2-cyano-N-[(oxan-4-yl)(phenyl)methyl]pyridine-3-sulfonamide due to its potential as a kinase inhibitor or enzyme modulator. These properties align with current trends in precision medicine, where targeted therapies are gaining traction. The compound's CAS No. 2223778-01-4 is frequently searched in academic databases, underscoring its relevance in cutting-edge research.

The synthesis of 2-cyano-N-[(oxan-4-yl)(phenyl)methyl]pyridine-3-sulfonamide involves multi-step organic reactions, often starting from 3-pyridinesulfonyl chloride and oxan-4-yl(phenyl)methanamine. Its cyano group introduces electron-withdrawing characteristics, which can influence the compound's reactivity and binding affinity. This feature is particularly valuable in the design of small-molecule drugs, a hot topic in pharmaceutical forums and AI-driven drug discovery platforms.

From an industrial perspective, CAS No. 2223778-01-4 is often discussed in the context of high-throughput screening (HTS) and fragment-based drug design. Its structural complexity allows for diverse modifications, catering to the growing need for customized chemical entities. Companies specializing in contract research organizations (CROs) have reported increased inquiries about this compound, reflecting its commercial potential.

Environmental and safety profiles of 2-cyano-N-[(oxan-4-yl)(phenyl)methyl]pyridine-3-sulfonamide are also under scrutiny, as regulatory bodies emphasize green chemistry principles. Researchers are exploring solvent-free synthesis methods to reduce waste, a trend echoed in recent publications. The compound's low ecotoxicity (as per preliminary studies) makes it a candidate for sustainable agrochemical formulations, addressing global concerns about eco-friendly pesticides.

In summary, 2-cyano-N-[(oxan-4-yl)(phenyl)methyl]pyridine-3-sulfonamide (CAS No. 2223778-01-4) represents a convergence of innovation and practicality. Its applications span drug development, material science, and agrochemical research, resonating with today's focus on interdisciplinary solutions. As search queries for sulfonamide derivatives and pyridine-based compounds continue to rise, this compound is poised to remain a key player in scientific advancements.

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